Methyl 1-(2-chlorophenyl)-1H-imidazole-4-carboxylate
Cat. No. B8379578
M. Wt: 236.65 g/mol
InChI Key: OQVKJHQSHICEAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09187466B2
Procedure details
50 mg (0.21 mmol) of the compound from Example 34A were dissolved in 1 ml of THF, and 222 μl (0.22 mmol) of a 1 N solution of lithium aluminum hydride in THF were added at −10° C. Over a period of one hour, the mixture was then warmed to RT. For work-up, 2 ml of water and 5 ml of saturated potassium sodium tartrate solution were added and the mixture was extracted twice with in each case 10 ml of ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and concentrated under reduced pressure. This gave 34 mg (56% of theory) of the target compound in a purity of 73%.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[N:8]1[CH:12]=[C:11]([C:13](OC)=[O:14])[N:10]=[CH:9]1.[H-].[Al+3].[Li+].[H-].[H-].[H-].O.C(C(C(C([O-])=O)O)O)([O-])=O.[Na+].[K+]>C1COCC1>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[N:8]1[CH:12]=[C:11]([CH2:13][OH:14])[N:10]=[CH:9]1 |f:1.2.3.4.5.6,8.9.10|
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Inputs
Step One
Step Two
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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|
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Three
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
|
O
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C(=O)([O-])C(O)C(O)C(=O)[O-].[Na+].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted twice with in each case 10 ml of ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried over sodium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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ClC1=C(C=CC=C1)N1C=NC(=C1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
